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Compound of Interest

Compound Name: 2-Butene

Cat. No.: B3417486

Essential Safety and Handling Guide for 2-
Butene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Butene. Adherence to these
procedures is essential for ensuring a safe laboratory environment.

2-Butene is an extremely flammable liquefied gas that poses several health and safety risks.[1]
[2] It can cause skin and eye irritation, and may cause respiratory irritation.[1] As a gas, it can
displace oxygen and cause rapid suffocation.[1][3] Contact with the liquefied gas can cause
frostbite.[1][4]

Personal Protective Equipment (PPE)

When handling 2-Butene, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure personal safety.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

» Use process enclosures, local exhaust ventilation, or other engineering controls to maintain
airborne levels below recommended exposure limits.[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3417486?utm_src=pdf-interest
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://synquestprodstorage.blob.core.windows.net/msds/1300/1300-1-04.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/But-2-ene
https://synquestprodstorage.blob.core.windows.net/msds/1300/1300-1-04.pdf
https://synquestprodstorage.blob.core.windows.net/msds/1300/1300-1-04.pdf
https://grokipedia.com/page/But-2-ene
https://synquestprodstorage.blob.core.windows.net/msds/1300/1300-1-04.pdf
https://www.middlesexgases.com/gases/SafetyDataSheets/Butene-Trans-2-SDS-by-MiddlesexGases.pdf
https://www.benchchem.com/product/b3417486?utm_src=pdf-body
https://www.airgas.com/msds/001164.pdf
https://www.wileyco.com/wp-content/uploads/2019/07/2-ButeneCisTrans000375T.pdf
https://www.airgas.com/msds/001164.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Emergency eye wash fountains and safety showers should be readily accessible in the
immediate vicinity of any potential exposure.[1]

» Use explosion-proof electrical, ventilating, and lighting equipment.[5]
o Oxygen detectors should be used in areas where asphyxiating gases may be released.[1]

Recommended Personal Protective Equipment:

Protection Type Specific Recommendations

Chemical safety goggles or safety glasses.[1][6]
Eye and Face Protection A face shield may be necessary where

splashing is a risk.[6]

Hand Protection Chemically resistant, impervious gloves.[1][6]

i Protective, flame-retardant clothing.[6] An apron
Body Protection _
or coveralls may be required.[7]

For emergencies or in areas with inadequate
Respiratory Protection ventilation, a self-contained breathing apparatus
(SCBA) is necessary.[6][8]

Operational and Disposal Plans

Safe Handling Procedures:

e Read and understand all safety precautions before handling 2-Butene.[1]

o Keep the container tightly closed when not in use.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

» Use only non-sparking tools.[1][5][6]

» Ground and bond containers and receiving equipment to prevent static electricity.[1][4]

¢ Avoid breathing the gas.[1][5]
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e Avoid contact with skin and eyes.[1]

¢ Cylinders should be securely chained and protected from physical damage.[1]
Storage:

o Store in a dry, cool, and well-ventilated area.[1]

e Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[1]
o Keep away from incompatible materials such as strong oxidizers.[9]

Disposal:

» Dispose of 2-Butene and its container in accordance with all applicable local, state, and
federal regulations.[4][6][10]

» Do not attempt to dispose of residual gas yourself. Contact the supplier for proper disposal
procedures.[11]

o Leaking gas fires should not be extinguished unless the leak can be stopped safely.[6][9]

Quantitative Data

Property Value

Flammability Limits in Air 1.8 - 9.7% by volume[2][9]
ACGIH TLV-TWA 250 ppm[5][6]
Autoignition Temperature 384 °C (723 °F)[12]
Boiling Point 1to 4 °C (34 to 39 °F)
Vapor Density 1.9 (Air=1)

Emergency Procedures

In Case of a Spill or Leak:
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o Evacuate: Immediately evacuate the area.[9] Isolate the spill or leak area for at least 100
meters (330 feet) in all directions.[9] For a large spill, consider an initial downwind
evacuation of at least 800 meters (1/2 mile).[9]

o Eliminate Ignition Sources: Remove all sources of ignition, such as sparks or flames.[6][9]
o Ventilate: Ensure the area is well-ventilated.[6]
o Stop the Leak: If it can be done safely, stop the flow of gas.

o Containment: Use water spray to reduce vapors, but do not allow water to contact the liquid.

[4]
First Aid Measures:

 Inhalation: Move the person to fresh air.[1][3] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[4] Seek immediate medical attention.[1]

» Skin Contact (Liquefied Gas): For frostbite, thaw the affected area with lukewarm water.[1][4]
Do not rub the affected area.[1] Seek immediate medical attention.[4]

o Eye Contact (Liquefied Gas): Immediately flush eyes with plenty of water for at least 15
minutes.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[1]

 Ingestion: Ingestion is not a likely route of exposure for a gas.[1]

Visual Workflows
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Safe Handling Workflow for 2-Butene
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Review SDS and Procedures

:
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:
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;

Don Appropriate PPE

Han%ing

Ground and Bond Equipment

;

Use Non-Sparking Tools

:

Transfer/Use 2-Butene

;

Close Container Valve After Use

/ Storage & Disposal

Store in a Cool, Ventilated Area Follow Disposal Regulations

:

Secure Cylinder

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of 2-Butene.
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Emergency Procedure for 2-Butene Spill

Spill/Leak Detected

Evacuate Immediate Area Provide First Aid as Needed

Alert Others and Activate Alarm

Contact Emergency Services Remove All Ignition Sources

If Trained and Safe, Stop Leak

Ventilate the Area

Click to download full resolution via product page

Caption: A step-by-step guide for responding to a 2-Butene spill or leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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